Cas no 26419-72-7 (1,3-Dithiane-2-carboxaldehyde,2-methyl-, O-[(methylamino)carbonyl]oxime (9CI))

• Product Name: 1,3-Dithiane-2-carboxaldehyde,2-methyl-, O-[(methylamino)carbonyl]oxime (9CI)
• CAS No: 26419-72-7
• MF: C₈H₁₄N₂O₂S₂
• MW: 234.338959217072
• CID: 275199
• PubChem ID: 9578417
• Update Time: 2025-04-19

1,3-Dithiane-2-carboxaldehyde,2-methyl-, O-[(methylamino)carbonyl]oxime (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiane-2-carboxaldehyde,2-methyl-, O-[(methylamino)carbonyl]oxime (9CI)
• m-Dithiane-2-carboxaldehyde, 2-methyl-, O-(methylcarbamoyl)oxime
• 26419-72-7
• 1,3-Dithiane-2-carboxaldehyde, 2-methyl-, O-((methylamino)carbonyl)oxime
• AI 3-27903
• 2-Methyl-m-dithiane-2-carboxaldehyde O-(methylcarbamoyl)oxime
• AI3-27903

• Inchi： 1S/C8H14N2O2S2/c1-8(13-4-3-5-14-8)6-10-12-7(11)9-2/h6H,3-5H2,1-2H3,(H,9,11)/b10-6+
• InChI Key： YRROZKZBFAEWIZ-UXBLZVDNSA-N
• SMILES： S1CCCSC1(/C=N/OC(NC)=O)C

Computed Properties

• Exact Mass: 234.04982
• Monoisotopic Mass: 234.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.31
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.598
• PSA: 50.69